Cas no 392325-14-3 (N2,N6-bis2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyridine-2,6-dicarboxamide)

• Product Name: N2,N6-bis2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyridine-2,6-dicarboxamide
• CAS No: 392325-14-3
• MF: C₂₃H₁₇N₅O₂S₄
• MW: 523.673378705978
• CID: 5943920
• PubChem ID: 4435904
• Update Time: 2025-07-08

N2,N6-bis2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyridine-2,6-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N2,N6-bis2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyridine-2,6-dicarboxamide
• N2,N6-bis(2-(methylthio)benzo[d]thiazol-6-yl)pyridine-2,6-dicarboxamide
• 2,6-Pyridinedicarboxamide, N2,N6-bis[2-(methylthio)-6-benzothiazolyl]-
• Oprea1_246628
• F0440-0450
• 392325-14-3
• N2,N6-bis[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]pyridine-2,6-dicarboxamide
• SR-01000442342-1
• AKOS024577757
• SR-01000442342
• 2-N,6-N-bis(2-methylsulfanyl-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide

• Inchi： 1S/C23H17N5O2S4/c1-31-22-27-14-8-6-12(10-18(14)33-22)24-20(29)16-4-3-5-17(26-16)21(30)25-13-7-9-15-19(11-13)34-23(28-15)32-2/h3-11H,1-2H3,(H,24,29)(H,25,30)
• InChI Key： MCXWSGQDGFYSRC-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3SC(SC)=NC3=CC=2)=O)=NC(C(NC2C=C3SC(SC)=NC3=CC=2)=O)=CC=C1

Computed Properties

• Exact Mass: 523.02650950g/mol
• Monoisotopic Mass: 523.02650950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 11.00±0.43(Predicted)

Additional information on N2,N6-bis2-(methylsulfanyl)-1,3-benzothiazol-6-ylpyridine-2,6-dicarboxamide

N2,N6-bis(2-(methylsulfanyl)-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide (CAS No 392325-14-3)

The compound N2,N6-bis(2-(methylsulfanyl)-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide, identified by the CAS registry number 392325-14-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. Its synthesis and characterization have been extensively studied, particularly in the context of its role as a potential drug candidate or advanced material.

The molecular structure of N2,N6-bis(2-(methylsulfanyl)-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide consists of a pyridine ring substituted with two benzothiazole moieties at positions 2 and 6. The benzothiazole groups are further substituted with methylsulfanyl (-SMe) groups at position 2, which introduces sulfur-containing functionalities that can influence the compound's electronic properties and reactivity. The dicarboxamide functional groups at positions 2 and 6 of the pyridine ring provide additional sites for potential interactions and modifications.

Recent studies have highlighted the importance of sulfur-containing heterocycles like benzothiazoles in drug design. The presence of these groups in CAS No 392325-14-3 suggests potential applications in anti-inflammatory, antitumor, or antimicrobial therapies. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit significant inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore the compound's potential as a lead molecule for drug development.

In addition to its biological applications, N2,N6-bis(2-(methylsulfanyl)-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or semiconductors. Recent work in the field of organic electronics has emphasized the importance of heterocyclic compounds with sulfur atoms due to their ability to modulate electron transport properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of microwave-assisted synthesis techniques has been particularly beneficial in streamlining the production process.

From a physical chemistry perspective, CAS No 392325-14-3 exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, further enhancing our understanding of their behavior under different conditions.

In terms of environmental impact, studies have shown that this compound demonstrates low toxicity towards aquatic organisms under standard testing conditions. This is an important consideration for its potential use in pharmaceuticals or agricultural chemicals. However, further research is needed to fully assess its environmental fate and degradation pathways.

The future outlook for N2,N6-bis(2-(methylsulfanyl)-1,3-benzothiazol-6-yl)pyridine-2,6-dicarboxamide appears bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its ability to form self-assembled structures or act as a building block for supramolecular architectures could open new avenues in materials science.

In conclusion, the compound with CAS registry number 392325-14-3, known as N₂,N₆-bis(₂-(methylsulfanyl)-₁,_₃-benzothiazol-_₆-yllpyridine-_₂,_₆-dicarboxamide, represents a significant advancement in modern organic chemistry. Its versatile structure and promising biological and physical properties make it a valuable asset for researchers across multiple disciplines.